Cas no 1805416-41-4 (Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate
• CAS No: 1805416-41-4
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4891152
• Update Time: 2025-11-01

Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate

• Inchi： 1S/C10H10F2INO3/c1-3-17-10(15)7-8(16-2)5(9(11)12)4-6(13)14-7/h4,9H,3H2,1-2H3
• InChI Key： FBIJPHXFJXDMME-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C(=O)OCC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate

Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate (CAS No. 1805416-41-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate (CAS No. 1805416-41-4) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, including the presence of a difluoromethyl group and an iodo substituent, make it a valuable intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents targeting a wide range of diseases.

The Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate molecule is characterized by its pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The pyridine ring itself is a heterocyclic aromatic structure that often serves as a key pharmacophore, contributing to the binding affinity and specificity of drug molecules towards their biological targets. The presence of the difluoromethyl group at the 4-position enhances the metabolic stability and lipophilicity of the compound, making it an attractive moiety for drug design. Additionally, the iodo substituent at the 6-position provides a handle for further functionalization via cross-coupling reactions, which are widely employed in medicinal chemistry for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new antiviral and anticancer agents. The structural motifs present in Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate have shown promise in these areas. For instance, studies have demonstrated that derivatives of this compound can interact with viral proteases and polymerases, inhibiting their activity and thereby reducing viral replication. Similarly, in oncology research, the compound has been explored as a precursor for synthesizing small molecules that can modulate kinases and other enzymes involved in cancer cell proliferation and survival.

The synthetic utility of Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate extends beyond its applications in drug development. It serves as a crucial building block for constructing more complex heterocyclic systems, which are prevalent in many natural products and synthetic drugs. The ability to introduce various functional groups at different positions on the pyridine ring allows chemists to tailor the properties of the final product to meet specific pharmacological requirements. This flexibility makes it an indispensable tool in the synthetic chemist's arsenal.

Advances in computational chemistry have further enhanced the understanding and application of Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level, guiding the design of more effective derivatives. Additionally, computational methods have been employed to predict the metabolic pathways and potential side effects of drugs derived from this intermediate, aiding in the optimization of drug candidates before they enter clinical trials.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. The difluoromethyl group in particular has been extensively studied for its ability to enhance these properties. In the context of Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate, this group contributes to its favorable pharmacokinetic profile, making it an attractive candidate for further development into therapeutic agents.

The iodine atom at the 6-position of the pyridine ring provides another layer of synthetic versatility. Iodinated compounds are frequently used in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are powerful tools for constructing carbon-carbon bonds. These reactions allow for the introduction of diverse functional groups at specific positions within the molecule, enabling chemists to fine-tune its biological activity. The ability to perform such modifications makes Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate a valuable intermediate for synthesizing a wide array of pharmacologically active compounds.

In conclusion, Ethyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-carboxylate (CAS No. 1805416-41-4) is a multifaceted compound with significant applications in pharmaceutical synthesis. Its unique structural features make it an excellent starting material for developing novel therapeutic agents targeting various diseases. The ongoing research into its derivatives continues to uncover new possibilities for its use in drug discovery and development, underscoring its importance in modern medicinal chemistry.